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Introduction

Signal Transducer and Activator of Transcription 6 (STAT6) is a critical transcription factor in the

signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13).[1] In primary T cells, the IL-

4/STAT6 axis is central to the differentiation of naive T helper (Th) cells into Th2 cells, which

orchestrate humoral immunity and are implicated in allergic inflammatory diseases such as

asthma.[1] Upon IL-4 binding to its receptor, STAT6 is phosphorylated, dimerizes, and

translocates to the nucleus to regulate the expression of target genes.[1] Chromatin

Immunoprecipitation followed by high-throughput sequencing (ChIP-seq) is a powerful

technique to identify the genome-wide binding sites of STAT6, providing crucial insights into the

gene regulatory networks governing Th2 differentiation and function. This document provides a

detailed protocol for performing Stat6 ChIP-seq on primary T cells.

IL-4/Stat6 Signaling Pathway in T Cells
The binding of IL-4 to its receptor on the surface of a T cell initiates a signaling cascade that

leads to the activation of STAT6. This pathway is fundamental for Th2 cell differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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